Cas no 1858257-25-6 (5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid)

5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid is a heterocyclic compound featuring a brominated triazole core with a methoxymethyl substituent and a carboxylic acid functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The bromine atom enhances electrophilic substitution potential, while the carboxylic acid group allows for coupling reactions or salt formation. The methoxymethyl moiety contributes to solubility and stability, facilitating handling in organic transformations. This compound is particularly useful as an intermediate in the development of biologically active molecules, offering versatility in medicinal chemistry applications. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.

5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid structure

1858257-25-6 structure

Product Name:5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid

CAS No:1858257-25-6

MF:C₅H₆BrN₃O₃

MW:236.023439884186

CID:4709286

Update Time:2025-06-09

5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid
- FCH4226558
- 1H-1,2,4-triazole-3-carboxylic acid, 5-bromo-1-(methoxymethyl)-
- Inchi： 1S/C5H6BrN3O3/c1-12-2-9-5(6)7-3(8-9)4(10)11/h2H2,1H3,(H,10,11)
- InChI Key： NEVQASXIHLKMCS-UHFFFAOYSA-N
- SMILES： BrC1=NC(C(=O)O)=NN1COC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 179
Topological Polar Surface Area: 77.2

Experimental Properties

Density: 2.0±0.1 g/cm3
Boiling Point: 429.1±47.0 °C at 760 mmHg
Flash Point: 213.3±29.3 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B138810-100mg	5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid	1858257-25-6		100mg	$ 185.00	2022-06-07
TRC	B138810-250mg	5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid	1858257-25-6		250mg	$ 380.00	2022-06-07
TRC	B138810-500mg	5-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid	1858257-25-6		500mg	$ 600.00	2022-06-07
A2B Chem LLC	AJ09831-500mg	5-bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid	1858257-25-6	95%	500mg	$523.00	2024-04-20
A2B Chem LLC	AJ09831-1g	5-bromo-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylic acid	1858257-25-6	95%	1g	$578.00	2024-04-20